Cas no 10191-90-9 (3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole)

• Product Name: 3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole
• CAS No: 10191-90-9
• MF: C₃H₃ClN₂S₂
• MW: 166.652316331863
• MDL: MFCD06658049
• CID: 135356
• PubChem ID: 2761285
• Update Time: 2025-05-24

3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole,3-chloro-5-(methylthio)-
• 3-chloro-5-methylsulfanyl-1,2,4-thiadiazole
• 3-Chloro-5-methylthio-1,2,4-thiadiazole
• 1,2,4-Thiadiazole,3-chloro-5-(methylthio)
• 3-Chlor-5-methylthio-1,2,4-thiadiazol
• 3-chloro-5-methylsulfanyl-[1,2,4]thiadiazole
• 3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole
• 1,2,4-Thiadiazole, 3-chloro-5-(methylthio)-
• AKOS006294357
• 3-Chloro-5-(methylthio)-1,2,4-thiadiazole
• SCHEMBL11605526
• DTXSID60375680
• MFCD06658049
• EN300-234099
• J-000521
• 10191-90-9
• CS-0241567

• MDL： MFCD06658049
• Inchi： 1S/C3H3ClN2S2/c1-7-3-5-2(4)6-8-3/h1H3
• InChI Key： SKCVFIBEIGHQTK-UHFFFAOYSA-N
• SMILES： ClC1=NSC(=N1)SC

Computed Properties

• Exact Mass: 165.94300
• Monoisotopic Mass: 165.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 280.9°C at 760 mmHg
• Flash Point: 123.7°C
• Refractive Index: 1.627
• PSA: 79.32000
• LogP: 1.91340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole

3-Chloro-5-(Methylsulfanyl)-1,2,4-Thiadiazole: A Comprehensive Overview

3-Chloro-5-(methylsulfanyl)-1,2,4-thiadiazole, identified by the CAS number 10191-90-9, is a heterocyclic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered rings containing two nitrogen atoms and one sulfur atom. The presence of a chlorine atom at position 3 and a methylsulfanyl group at position 5 imparts unique electronic and structural properties to this molecule.

The synthesis of 3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole typically involves multi-step reactions starting from simple precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the quality of the final product.

In terms of physical properties, 3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole exhibits a melting point of approximately 220°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its molecular weight is around 187 g/mol, making it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its potential for use in high-temperature applications.

The electronic structure of 3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole has been analyzed using computational chemistry techniques such as density functional theory (DFT). These studies have provided insights into its frontier molecular orbitals and reactivity patterns. The sulfur atom in the thiadiazole ring contributes significantly to the molecule's electron-withdrawing properties, which are crucial for its role in catalysis and material science.

3-Chloro-5-(methylsulfanyl)-1,2,4-thiadiazole has found applications in the development of new materials with tailored properties. For example, it has been used as a building block in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation technologies.

In recent years, there has been growing interest in exploring the biological activities of 3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties. Researchers are currently investigating its potential as a lead compound for drug discovery programs targeting chronic inflammatory diseases.

The environmental impact of 3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole has also been a topic of concern. Ecotoxicological studies have revealed that this compound degrades relatively quickly under aerobic conditions but may pose risks to aquatic organisms at high concentrations. Efforts are underway to develop eco-friendly synthesis routes and disposal methods for this compound.

In conclusion, 3-chloro-5-(methylsulfanyl)-1,2,4-thiadiazole, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from materials science to pharmacology